N-(2-isopropoxyphenyl)isonicotinamide

• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.3 g/mol
• IUPAC Name: N-(2-propan-2-yloxyphenyl)pyridine-4-carboxamide
• InChI: InChI=1S/C15H16N2O2/c1-11(2)19-14-6-4-3-5-13(14)17-15(18)12-7-9-16-10-8-12/h3-11H,1-2H3,(H,17,18)
• InChI Key: DTKSKVRGEMPBED-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC=C1NC(=O)C2=CC=NC=C2

Description

N-(2-isopropoxyphenyl)isonicotinamide, also known as GW6471, is a selective antagonist of peroxisome proliferator-activated receptor alpha (PPARα). This compound has been widely used in scientific research to investigate the role of PPARα in various physiological and pathological processes.

Mechanism of Action

N-(2-isopropoxyphenyl)isonicotinamide acts as a selective antagonist of PPARα by binding to the ligand-binding domain of the receptor and preventing the activation of target genes. PPARα is a transcription factor that regulates the expression of genes involved in lipid metabolism, inflammation, and oxidative stress. By inhibiting the activity of PPARα, N-(2-isopropoxyphenyl)isonicotinamide can modulate these physiological processes and potentially prevent or treat various diseases.
Biochemical and Physiological Effects:
N-(2-isopropoxyphenyl)isonicotinamide has been shown to have several biochemical and physiological effects in scientific studies. For example, N-(2-isopropoxyphenyl)isonicotinamide has been shown to decrease plasma triglyceride levels and increase HDL cholesterol levels in animal models. In addition, N-(2-isopropoxyphenyl)isonicotinamide has been shown to reduce inflammation and oxidative stress in various tissues. These effects suggest that N-(2-isopropoxyphenyl)isonicotinamide may have therapeutic potential for the treatment of metabolic and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One major advantage of using N-(2-isopropoxyphenyl)isonicotinamide in lab experiments is its selectivity for PPARα. This allows researchers to specifically investigate the role of PPARα in various physiological processes without the interference of other PPAR isoforms. However, one limitation of using N-(2-isopropoxyphenyl)isonicotinamide is its potential off-target effects. N-(2-isopropoxyphenyl)isonicotinamide has been reported to have some activity against other nuclear receptors, which may affect the interpretation of experimental results.

Future Directions

For the use of N-(2-isopropoxyphenyl)isonicotinamide in scientific research include investigating the role of PPARα in cancer and developing improved analogs.

Synthesis Methods

The synthesis of N-(2-isopropoxyphenyl)isonicotinamide involves the reaction of 2-isopropoxybenzoyl chloride with isonicotinamide in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure N-(2-isopropoxyphenyl)isonicotinamide. This synthesis method has been reported in several scientific articles and has been validated by various research groups.

Scientific Research Applications

N-(2-isopropoxyphenyl)isonicotinamide has been used in numerous scientific studies to investigate the role of PPARα in various physiological and pathological processes. For example, N-(2-isopropoxyphenyl)isonicotinamide has been used to study the effects of PPARα on lipid metabolism, inflammation, and oxidative stress. In addition, N-(2-isopropoxyphenyl)isonicotinamide has been used to investigate the role of PPARα in the development of various diseases such as diabetes, atherosclerosis, and liver disease.